N-(4-methoxyphenyl)-2-(2-(5-methyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl)acetamide

• IUPAC Name: N-(4-methoxyphenyl)-2-[2-(5-methyl-1,3,4-oxadiazol-2-yl)indol-1-yl]acetamide
• InChI: InChI=1S/C20H18N4O3/c1-13-22-23-20(27-13)18-11-14-5-3-4-6-17(14)24(18)12-19(25)21-15-7-9-16(26-2)10-8-15/h3-11H,12H2,1-2H3,(H,21,25)
• InChI Key: WREWNTQDMAPCAI-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(O1)C2=CC3=CC=CC=C3N2CC(=O)NC4=CC=C(C=C4)OC
• Molecular Formula: C20H18N4O3
• Molecular Weight: 362.4 g/mol

Description

N-(4-methoxyphenyl)-2-(2-(5-methyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl)acetamide, also known as MI-2, is a small molecule inhibitor that has been developed as a potential therapeutic agent for the treatment of cancer. MI-2 has been shown to be effective against a range of cancer cell lines, including those that are resistant to traditional chemotherapy drugs.

Scientific Research Applications

Comparative Metabolism of Chloroacetamide Herbicides

A study by Coleman et al. (2000) explores the metabolism of chloroacetamide herbicides in human and rat liver microsomes, demonstrating a complex metabolic activation pathway that could involve similar compounds. This research might indirectly suggest the metabolic fate of related acetamide compounds in biological systems (Coleman, Linderman, Hodgson, & Rose, 2000).

Chemotherapeutic Agents

Kaya et al. (2017) designed and synthesized a series of hydrazide and oxadiazole derivatives for evaluating their cytotoxic and antimicrobial activities. This work highlights the potential utility of oxadiazole derivatives as chemotherapeutic agents, suggesting possible research applications of similar compounds in developing new treatments (Kaya, Hussin, Yurttaş, Turan-Zitouni, Karaca Gençer, Baysal, Karaduman, & Kaplancıklı, 2017).

Pharmacological Evaluation of Heterocyclic Derivatives

A study by Faheem (2018) on the pharmacological evaluation of 1,3,4-oxadiazole and pyrazole derivatives for their toxicity, tumor inhibition, and anti-inflammatory actions reveals the potential of oxadiazole derivatives in pharmacological research, particularly in evaluating their therapeutic efficacy and safety (Faheem, 2018).

Anti-inflammatory Activity of Substituted 1,3,4-Oxadiazoles

Research by Nargund et al. (1994) on substituted 1,3,4-oxadiazoles indicates their anti-inflammatory activity. This suggests that compounds containing the 1,3,4-oxadiazole moiety could be explored for their potential anti-inflammatory properties, contributing to the development of new anti-inflammatory agents (Nargund, Reddy, & Hariprasad, 1994).